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Compound of Interest

Compound Name:
N-[(4-

Aminophenyl)methyl]adenosine

Cat. No.: B1223172

Get Quote

CAS Number: 95523-13-0

Molecular Formula: C₁₇H₂₀N₆O₄

Molecular Weight: 372.38 g/mol

Introduction
N-[(4-Aminophenyl)methyl]adenosine is a synthetic derivative of the endogenous nucleoside

adenosine. It is recognized in the scientific community primarily for its role as a non-selective

agonist for the A₃ adenosine receptor, a G protein-coupled receptor implicated in a variety of

physiological and pathophysiological processes. This technical guide provides an in-depth

overview of the chemical properties, synthesis, biological activity, and analytical methodologies

related to N-[(4-Aminophenyl)methyl]adenosine, tailored for researchers, scientists, and

professionals in the field of drug development.
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N-[(4-Aminophenyl)methyl]adenosine is a white to off-white solid. Its structure features an

adenosine core with a 4-aminobenzyl group attached to the N⁶ position of the adenine base.

Proposed Synthesis Protocol
The synthesis of N-[(4-Aminophenyl)methyl]adenosine can be achieved through a

nucleophilic aromatic substitution reaction. A plausible and commonly employed method for

creating N⁶-substituted adenosine analogs involves the reaction of a 6-halopurine riboside with

the desired amine.[1][2][3]

Reaction Scheme:

6-Chloropurine Riboside

N-[(4-Aminophenyl)methyl]adenosine

Base (e.g., DIPEA)
Solvent (e.g., MeCN)

Heat

4-Aminobenzylamine
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A proposed synthetic route for N-[(4-Aminophenyl)methyl]adenosine.

Step-by-Step Methodology:

Reactant Preparation: Dissolve 6-chloropurine riboside and an excess of 4-

aminobenzylamine in a suitable aprotic polar solvent, such as acetonitrile (MeCN) or N,N-

dimethylformamide (DMF).

Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), to

the reaction mixture to scavenge the hydrochloric acid byproduct.

Reaction Conditions: Heat the reaction mixture at an elevated temperature (e.g., 70-80 °C)

and monitor the progress of the reaction by thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC).
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Work-up and Purification: Upon completion, cool the reaction mixture and remove the solvent

under reduced pressure. The crude product can then be purified by column chromatography

on silica gel to yield N-[(4-Aminophenyl)methyl]adenosine.

Biological Activity and Mechanism of Action
N-[(4-Aminophenyl)methyl]adenosine functions as a non-selective agonist at adenosine A₃

receptors. Adenosine receptors are a class of G protein-coupled receptors (GPCRs) that are

crucial in regulating a wide array of physiological functions.

Adenosine A₃ Receptor Signaling
The activation of the A₃ adenosine receptor by an agonist like N-[(4-
Aminophenyl)methyl]adenosine initiates a cascade of intracellular signaling events. The A₃

receptor is primarily coupled to the Gᵢ/₀ family of G proteins.[4][5]
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Simplified signaling pathway of the A₃ adenosine receptor.
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Key Downstream Effects:

Inhibition of Adenylyl Cyclase: The activated Gαᵢ subunit inhibits adenylyl cyclase, leading to

a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[6][7] This, in

turn, reduces the activity of protein kinase A (PKA).

Activation of Phospholipase C: The βγ subunits of the G protein can activate phospholipase

C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol

trisphosphate (IP₃) and diacylglycerol (DAG).[8] This leads to the mobilization of intracellular

calcium and the activation of protein kinase C (PKC).

Modulation of Mitogen-Activated Protein Kinase (MAPK) Pathways: A₃ receptor activation

has been shown to modulate the activity of various MAPK pathways, including the

extracellular signal-regulated kinase (ERK) and p38 MAPK pathways, which are involved in

cell proliferation, differentiation, and apoptosis.[4]

The physiological consequences of A₃ receptor activation are cell-type and context-dependent,

with reported effects including anti-inflammatory responses, cardioprotection, and modulation

of cell growth and apoptosis.

Experimental Protocols
Adenosine Receptor Binding Assay
To determine the affinity of N-[(4-Aminophenyl)methyl]adenosine for the A₃ adenosine

receptor, a competitive radioligand binding assay can be performed.

Materials:

Cell membranes expressing the human A₃ adenosine receptor.

Radioligand (e.g., [¹²⁵I]AB-MECA).

N-[(4-Aminophenyl)methyl]adenosine (as the competing ligand).

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl₂, 1 mM EDTA, and

adenosine deaminase).
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Glass fiber filters.

Scintillation counter.

Procedure:

Incubation: In a microtiter plate, combine the cell membranes, radioligand at a fixed

concentration (typically at its Kₔ value), and varying concentrations of N-[(4-
Aminophenyl)methyl]adenosine.

Equilibration: Incubate the mixture at room temperature for a sufficient time to reach

equilibrium (e.g., 2 hours).

Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester

to separate bound from free radioligand.

Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound

radioligand.

Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis: Determine the IC₅₀ value (the concentration of the competing ligand that

inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. The

Kᵢ (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
A reverse-phase HPLC (RP-HPLC) method can be developed for the analysis and

quantification of N-[(4-Aminophenyl)methyl]adenosine.[9][10]

Instrumentation and Conditions:
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Parameter Recommended Setting

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient
A linear gradient from 5% to 95% Mobile Phase

B over 20 minutes

Flow Rate 1.0 mL/min

Detection UV at 260 nm

Injection Volume 10 µL

Sample Preparation:

Dissolve the sample in a suitable solvent, such as a mixture of water and acetonitrile, and filter

through a 0.22 µm syringe filter before injection.

Conclusion
N-[(4-Aminophenyl)methyl]adenosine serves as a valuable pharmacological tool for

investigating the physiological and pathological roles of the A₃ adenosine receptor. Its well-

defined chemical structure and biological activity make it a key compound in the ongoing

research into adenosine signaling and the development of novel therapeutics targeting this

pathway. The synthetic and analytical methods outlined in this guide provide a solid foundation

for researchers to work with this important molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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